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Compound of Interest

Compound Name: Z-PHE-ALA-OH

Cat. No.: B3024209 Get Quote

For researchers, scientists, and drug development professionals working with Z-PHE-ALA-OH
(N-Carbobenzoxy-L-phenylalanyl-L-alanine), a dipeptide derivative used in peptide synthesis,

ensuring laboratory safety is paramount. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to foster a secure research

environment. While Z-PHE-ALA-OH is not classified as a hazardous substance, adherence to

good industrial hygiene and safety practices is crucial.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Z-PHE-ALA-OH, particularly in its powder form, the use of appropriate personal

protective equipment is the first line of defense against potential exposure. The substance may

cause skin and eye irritation.[1] The following table summarizes the recommended PPE and

safety measures.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

To prevent eye contact with the

powder, which may cause

irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact, which

may lead to irritation.[1]

Body Protection A standard laboratory coat.
To protect clothing and skin

from contamination.[1]

Respiratory Protection

A dust respirator or a

respiratory filter device for brief

exposure. For intensive or

longer exposure, a self-

contained respiratory

protective device is

recommended.

To prevent inhalation of the

powder, which may cause

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling and
Storage
A systematic approach to handling and storing Z-PHE-ALA-OH minimizes risks and ensures

the compound's integrity.

Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Work in a well-

ventilated area, preferably in a chemical fume hood, to minimize inhalation risks.

Weighing and Transfer: When weighing the powder, do so carefully to avoid generating dust.

Use appropriate tools for transfer.

Solution Preparation: When dissolving the powder, add it slowly to the solvent to prevent

splashing.
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Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all

equipment and the work area to prevent cross-contamination.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from strong oxidizing agents.

Emergency Procedures: First Aid and Spill
Response
In the event of accidental exposure or a spill, immediate and appropriate action is critical.

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention if

irritation occurs.

Skin Contact

Immediately wash the affected area with soap

and water. Cover the irritated skin with an

emollient. Get medical attention if irritation

develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Loosen

tight clothing such as a collar, tie, belt, or

waistband. Get medical attention if symptoms

appear.
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Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use a dust suppressant if necessary.

Clean-up: Carefully sweep or scoop up the spilled material and place it in a suitable, labeled

container for disposal. Avoid generating dust.

Decontaminate: Clean the spill area thoroughly with a suitable cleaning agent.

Disposal Plan
Dispose of Z-PHE-ALA-OH and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not allow the chemical to enter drains or

waterways.

Workflow for Safe Handling of Z-PHE-ALA-OH
The following diagram illustrates the logical workflow for the safe handling of Z-PHE-ALA-OH,

from preparation to disposal.
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Caption: Workflow for the safe handling of Z-PHE-ALA-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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